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Compound of Interest

Compound Name: Nandrolone undecylate

Cat. No.: B159588 Get Quote

The safe and compliant disposal of Nandrolone undecylate, a Schedule III controlled

substance, is a critical component of laboratory safety and regulatory adherence.[1] Improper

disposal poses risks of environmental contamination and diversion for illicit use. This guide

provides essential, step-by-step procedures for researchers, scientists, and drug development

professionals to manage and dispose of Nandrolone undecylate waste in accordance with

U.S. Drug Enforcement Administration (DEA) regulations and institutional best practices.

Core Principle: Segregation and Secure Management
Proper disposal begins with the correct identification and segregation of waste streams.

Nandrolone undecylate, as a controlled substance, must never be disposed of via standard

laboratory drains or regular trash.[2][3] It requires a dedicated and documented disposal

pathway to ensure it is rendered non-retrievable.[1]

Disposal Procedures for Nandrolone Undecylate
The mandated procedure for disposing of expired, unwanted, or damaged Nandrolone
undecylate with recoverable amounts is through a DEA-registered reverse distributor.[1][2]

Research institutions typically manage this process through their Environmental Health &

Safety (EHS) department.

Step 1: Identification and Segregation
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Identify Waste: Clearly identify all Nandrolone undecylate materials destined for disposal.

This includes expired or unwanted bulk containers, unused vials, or preparations made in

error.[3]

Label for Disposal: Attach a clear label to the container, such as "EXPIRED - FOR

DISPOSAL" or "WASTE - DO NOT USE".[2]

Segregate from Active Stock: Physically separate the waste materials from your active

inventory within your secure controlled substance storage location (e.g., lock box or safe).[2]

This prevents accidental use and is a key compliance step.

Step 2: Contacting Your Institution's EHS Office
Initiate Disposal Request: Contact your institution's EHS department to schedule a pickup for

controlled substance waste.[2][4] They will provide specific instructions and required

documentation.

Complete Inventory Forms: You will likely be required to complete a controlled substance

inventory or disposal form.[2][5] This document details the drug name, concentration,

quantity, and container size. Accuracy is critical for regulatory compliance.

Schedule Pickup: The EHS office will coordinate the pickup of the waste material.[3][5]

Step 3: Documenting the Transfer
Chain of Custody: During pickup, you will sign a chain of custody form provided by the EHS

representative or the reverse distributor.[2] This form documents the transfer of the controlled

substance.

Retain Records: Keep a copy of the signed transfer or disposal form with your controlled

substance records.[2][5] This documentation is essential for DEA audits. For Schedule III

substances, a record of the date, manner of disposal, and quantity is required.[1]

Handling Different Waste Streams
The nature of the waste dictates the precise disposal path. The following table summarizes

common scenarios in a research setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b159588?utm_src=pdf-body
https://ehs.ucsf.edu/labs-and-research/controlled-substances-program/controlled-substances-waste-management
https://research-compliance.umich.edu/dispose-controlled-substances
https://research-compliance.umich.edu/dispose-controlled-substances
https://research-compliance.umich.edu/dispose-controlled-substances
https://ehs.stanford.edu/services/controlled-substance-disposal
https://research-compliance.umich.edu/dispose-controlled-substances
https://ehso.d.umn.edu/hazardous-waste/special-waste/controlled-substances
https://ehs.ucsf.edu/labs-and-research/controlled-substances-program/controlled-substances-waste-management
https://ehso.d.umn.edu/hazardous-waste/special-waste/controlled-substances
https://research-compliance.umich.edu/dispose-controlled-substances
https://research-compliance.umich.edu/dispose-controlled-substances
https://ehso.d.umn.edu/hazardous-waste/special-waste/controlled-substances
https://www.stericycle.com/en-us/resource-center/blog/controlled-substance-disposal-ensuring-safe-pharmaceutical-waste-management
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Type Description Proper Disposal Procedure

Expired/Unwanted Inventory

Unused vials, expired dilutions,

or containers with recoverable

contents.

Must be transferred to a DEA-

registered reverse distributor

via your institution's EHS

department for destruction.[2]

"Recoverable" Waste

Significant residual amounts of

Nandrolone undecylate that

can be drawn from a container.

Collect and manage as

"Expired/Unwanted Inventory."

Wasting must be witnessed by

two authorized personnel and

documented.[2]

"Non-Recoverable" Residuals

Empty containers or syringes

where the residual amount

cannot be drawn out.[2]

May be discarded in a

biohazard sharps container.

The container balance should

be zeroed out on the usage log

upon disposal.[2]

Contaminated Labware

Items like gloves, bench paper,

or empty vials contaminated

with trace amounts.

Dispose of as trace hazardous

waste in the appropriate

container (often a dedicated

NIOSH HD or chemotherapy

waste container).[6]

Spill Residue
Materials used to clean up a

spill of Nandrolone undecylate.

Dispose of all cleanup

materials into a designated

hazardous drug waste

container.[6]

Important Note: Unacceptable disposal methods for recoverable amounts of controlled

substances include flushing down the sink, mixing with cat litter, or discarding in a sharps

container.[2][7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Nandrolone undecylate in a laboratory setting.
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Start: Nandrolone Undecylate
Waste Identified

Is the amount
'Recoverable'?

Dispose of container/
syringe in appropriate

sharps container.

No (Non-Recoverable Residual)

1. Label as 'Waste' and
segregate from active stock

in secure storage.

Yes (Expired Stock,
Recoverable Waste)

Zero out balance
on usage log.

End: Disposal Complete
and Documented

2. Contact Institutional EHS
and complete disposal forms.

3. Transfer waste to EHS/
Reverse Distributor.

4. Sign and retain all
chain-of-custody records.

Click to download full resolution via product page

Caption: Workflow for the disposal of Nandrolone undecylate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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